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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine

CAS No.: 123770-64-9

Cat. No.: B568180

Get Quote

Executive Summary
This guide details the physicochemical characterization, synthesis, and metabolic profiling of

Enflurane, a volatile halogenated ether used as an inhalation anesthetic. While the user-

provided CAS 3073-77-6 does not correspond to a known public registry entry, the protocols

described herein for Enflurane (CAS 13838-16-9) are applicable to the structural elucidation

and safety assessment of novel fluorinated ethers in drug development. Key focus areas

include 19F-NMR spectroscopy for structural validation, GC-MS for impurity profiling, and

CYP2E1-mediated defluorination mechanisms critical for assessing nephrotoxicity risks.

Chemical Identity & Physicochemical Properties
Accurate characterization begins with establishing the chemical identity. Enflurane is a

structural isomer of Isoflurane, differing in the position of the chlorine atom.
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Property Specification

Common Name Enflurane

IUPAC Name
2-Chloro-1-(difluoromethoxy)-1,1,2-

trifluoroethane

CAS Registry Number 13838-16-9 (Note: 3073-77-6 is unlisted)

Molecular Formula C3H2ClF5O

Molecular Weight 184.49 g/mol

Structure CHF2-O-CF2-CHClF

Boiling Point 56.5 °C at 760 mmHg

Density 1.517 g/mL at 25 °C

Vapor Pressure 175 mmHg at 20 °C

Solubility
Sparingly soluble in water; miscible with organic

solvents

Partition Coefficient (Log P) ~2.1 (Lipophilic)

Synthesis & Manufacturing Pathways
The synthesis of Enflurane requires precise halogenation steps to ensure regio-selectivity. A

common industrial route involves the chlorination of a fluorinated ether precursor followed by

fluorination.

Core Synthesis Protocol
Precursor Formation: Reaction of Chlorotrifluoroethylene (CTFE) with Methanol under basic

conditions yields 2-chloro-1,1,2-trifluoroethyl methyl ether.

Reaction:

Photochlorination: The methyl group is chlorinated using chlorine gas (

) under UV light to form the trichloromethyl ether intermediate.
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Reaction:

Fluorination (Swarts Reaction): The trichloromethyl group is converted to a difluoromethyl

group using a fluorinating agent like Antimony Trifluoride (

) or Hydrogen Fluoride (HF) with a catalyst (

).

Reaction:

(Enflurane)
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Caption: Industrial synthesis pathway of Enflurane via chlorination and Swarts fluorination.

Analytical Characterization Protocols
To validate the identity and purity of Enflurane (or related fluorinated ethers), a multi-modal

approach is required.

A. Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for distinguishing isomers (e.g., Enflurane vs. Isoflurane).

1H-NMR (Proton):

CHF2 Group: Appears as a triplet (coupling with two F atoms) around

6.0-6.5 ppm (

Hz).

CHClF Group: Appears as a doublet of doublets (coupling with F and H) around
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5.5-6.0 ppm.

19F-NMR (Fluorine): Critical for fluorinated drugs.

-OCF2- Group: Distinct AB quartet or multiplet due to diastereotopic fluorines if a chiral

center is present.

-CHF2 Group: Doublet (coupling with H).

-CHClF Group: Multiplet.

B. Infrared Spectroscopy (IR)
C-F Stretch: Strong, broad bands in the 1100–1300 cm⁻¹ region.

C-H Stretch: Weak bands around 3000 cm⁻¹ (C-H on fluorinated carbons is shifted).

Ether C-O Stretch: Strong band around 1100-1200 cm⁻¹.

C. Gas Chromatography-Mass Spectrometry (GC-MS)
Column: DB-624 or equivalent (designed for volatile halocarbons).

Carrier Gas: Helium at 1.0 mL/min.

Mass Spectrum:

Molecular Ion: Often weak or absent.

Base Peak: Typically

51 (

) or

67 (

).

Fragmentation: Loss of Cl (
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) and HF (

).

Pharmacology & Mechanism of Action
Enflurane acts primarily by modulating ligand-gated ion channels in the central nervous

system.

Mechanism
GABA_A Receptor: Enflurane binds to specific transmembrane sites on the GABA_A

receptor complex.

Chloride Influx: Potentiates the effect of GABA, increasing the frequency and duration of

chloride (

) channel opening.

Hyperpolarization: Influx of

hyperpolarizes the neuronal membrane, inhibiting action potential firing and inducing
anesthesia.

NMDA Receptor: Acts as an antagonist at the NMDA glutamate receptor (secondary

mechanism).

Signaling Pathway Diagram
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Caption: Mechanism of action of Enflurane at the GABA_A receptor leading to neuronal

inhibition.

Metabolism & Toxicology (Critical Safety)
Understanding the metabolism of fluorinated ethers is vital due to the risk of inorganic fluoride (

) nephrotoxicity.

Metabolic Pathway (CYP2E1)
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Enflurane is metabolized (2-5%) by Cytochrome P450 2E1 (CYP2E1) in the liver.

Oxidation: CYP2E1 inserts oxygen at the ethyl C-H bond (

).

Intermediate: Formation of a gem-halohydrin (

).

Dehydrohalogenation: Spontaneous loss of HCl (or HF) to form an acyl fluoride (

).

Hydrolysis: The acyl fluoride hydrolyzes rapidly to release Difluoromethoxydifluoroacetic acid

and Inorganic Fluoride (

).

Toxicological Consequence:

Elevated serum fluoride (>50 µM) can cause high-output renal failure (polyuria).

Enflurane produces more

than Isoflurane or Desflurane, which led to its decline in clinical use.

Metabolic Flow Diagram
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Caption: Hepatic metabolism of Enflurane via CYP2E1 yielding potentially nephrotoxic

inorganic fluoride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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